Cas no 88059-52-3 (Pyridine, 4-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]-)

Pyridine, 4-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]- structure
88059-52-3 structure
Product Name:Pyridine, 4-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]-
CAS No:88059-52-3
MF:C15H13N3O
MW:251.283222913742
CID:646917
PubChem ID:912581
Update Time:2025-04-19

Pyridine, 4-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]-
    • 5-(3,5-dimethylphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
    • BDBM37178
    • HMS2252H15
    • MLS000115399
    • DTXSID30358743
    • SMR000092513
    • 4-[5-(3,5-DIMETHYLPHENYL)-1,2,4-OXADIAZOL-3-YL]PYRIDINE
    • AKOS000645412
    • 5-(3,5-dimethylphenyl)-3-(4-pyridyl)-1,2,4-oxadiazole
    • CHEMBL1408661
    • cid_912581
    • 88059-52-3
    • Inchi: 1S/C15H13N3O/c1-10-7-11(2)9-13(8-10)15-17-14(18-19-15)12-3-5-16-6-4-12/h3-9H,1-2H3
    • InChI Key: ITLHDBTVPBSEPI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)C=C(C)C=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 251.105862047g/mol
  • Monoisotopic Mass: 251.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų
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